Cas no 1420955-72-1 (Tert-Butyl 8-(hydroxymethyl)-2-azaspiro[4.5]decane-2-carboxylate)

Tert-Butyl 8-(hydroxymethyl)-2-azaspiro[4.5]decane-2-carboxylate is a spirocyclic compound featuring a hydroxymethyl functional group and a tert-butoxycarbonyl (Boc) protecting group. Its rigid spiro[4.5]decane scaffold provides structural stability, while the hydroxymethyl moiety offers versatility for further functionalization, making it valuable in synthetic organic and medicinal chemistry. The Boc group enhances solubility and facilitates selective deprotection under mild acidic conditions, enabling controlled derivatization. This compound is particularly useful as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and complex heterocycles. Its well-defined stereochemistry and functional group compatibility make it a reliable building block for constructing nitrogen-containing frameworks with high precision.
Tert-Butyl 8-(hydroxymethyl)-2-azaspiro[4.5]decane-2-carboxylate structure
1420955-72-1 structure
Product Name:Tert-Butyl 8-(hydroxymethyl)-2-azaspiro[4.5]decane-2-carboxylate
CAS No:1420955-72-1
MF:C15H27NO3
MW:269.379784822464
MDL:MFCD24384294
CID:2180357
PubChem ID:71630733
Update Time:2025-06-07

Tert-Butyl 8-(hydroxymethyl)-2-azaspiro[4.5]decane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl 8-(hydroxymethyl)-2-azaspiro[4.5]decane-2-carboxylate
    • AM99479
    • 2-Boc-8-(hydroxymethyl)-2-azaspiro[4.5]decane
    • t-Butyl 8-(hydroxymethyl)-2-azaspiro[4.5]decane-2-carboxylate
    • 2-Methyl-2-propanyl 8-(hydroxymethyl)-2-azaspiro[4.5]decane-2-carboxylate
    • SY321831
    • CS-0067262
    • P18310
    • tert-Butyl8-(hydroxymethyl)-2-azaspiro[4.5]decane-2-carboxylate
    • AS-78939
    • MFCD24384294
    • 1420955-72-1
    • PB40597
    • DB-266950
    • Tert-Butyl 8-(hydroxymethyl)-2-azaspiro[4.5]decane-2-carboxylate
    • MDL: MFCD24384294
    • Inchi: 1S/C15H27NO3/c1-14(2,3)19-13(18)16-9-8-15(11-16)6-4-12(10-17)5-7-15/h12,17H,4-11H2,1-3H3
    • InChI Key: NLWDPVNUVVOIJT-UHFFFAOYSA-N
    • SMILES: OCC1CCC2(CN(C(=O)OC(C)(C)C)CC2)CC1

Computed Properties

  • Exact Mass: 269.19909372g/mol
  • Monoisotopic Mass: 269.19909372g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.8
  • XLogP3: 2.1

Tert-Butyl 8-(hydroxymethyl)-2-azaspiro[4.5]decane-2-carboxylate Pricemore >>

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